Cas no 2227773-49-9 ((2R)-1-(2,3-dimethylphenyl)propan-2-ol)

• Product Name: (2R)-1-(2,3-dimethylphenyl)propan-2-ol
• CAS No: 2227773-49-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5897005
• PubChem ID: 97629918
• Update Time: 2025-10-29

(2R)-1-(2,3-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dimethylphenyl)propan-2-ol
• 2227773-49-9
• EN300-1807087

• Inchi： 1S/C11H16O/c1-8-5-4-6-11(10(8)3)7-9(2)12/h4-6,9,12H,7H2,1-3H3/t9-/m1/s1
• InChI Key： DXYBOALAAWJNJK-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R)-1-(2,3-dimethylphenyl)propan-2-ol

Recent Advances in the Study of (2R)-1-(2,3-dimethylphenyl)propan-2-ol (CAS: 2227773-49-9) and Its Applications in Chemical Biology and Medicine

The compound (2R)-1-(2,3-dimethylphenyl)propan-2-ol (CAS: 2227773-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its 2,3-dimethylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a key intermediate or active pharmaceutical ingredient (API).

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (2R)-1-(2,3-dimethylphenyl)propan-2-ol using asymmetric hydrogenation techniques. The research highlighted the importance of chiral catalysts in achieving high enantiomeric excess (ee) and yield, which are critical for its application in drug development. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of neurotransmitter receptors. Preliminary in vitro assays revealed that (2R)-1-(2,3-dimethylphenyl)propan-2-ol exhibits selective binding affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological disorders such as Parkinson's disease and schizophrenia. These findings suggest that the compound could serve as a scaffold for designing new neurotherapeutic agents.

Further pharmacological evaluations have focused on the compound's metabolic fate and pharmacokinetic profile. A recent pharmacokinetic study in animal models demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. The study also identified key metabolites, providing insights into potential drug-drug interactions and toxicity risks. These results underscore the compound's suitability for further development as a lead compound in central nervous system (CNS) drug discovery.

Beyond its therapeutic potential, (2R)-1-(2,3-dimethylphenyl)propan-2-ol has also been explored for its applications in chemical biology. Researchers have utilized it as a building block for the synthesis of complex molecular probes, enabling the study of biological pathways and target engagement. Its unique structural features make it a versatile tool for probing enzyme-substrate interactions and designing activity-based probes (ABPs).

In summary, recent research on (2R)-1-(2,3-dimethylphenyl)propan-2-ol (CAS: 2227773-49-9) highlights its multifaceted role in drug discovery and chemical biology. Its enantioselective synthesis, receptor modulation capabilities, and favorable pharmacokinetic properties position it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease models.